N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C26H28N2O5/c1-16(2)11-12-28-20-10-9-18(14-22(20)32-15-26(3,4)25(28)31)27-23(29)19-13-17-7-5-6-8-21(17)33-24(19)30/h5-10,13-14,16H,11-12,15H2,1-4H3,(H,27,29)
• InChI Key: LVKLRAFTOGORRC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(C=C(C=C2)NC(=O)C3=CC4=CC=CC=C4OC3=O)OCC(C1=O)(C)C
• Molecular Formula: C26H28N2O5
• Molecular Weight: 448.5 g/mol

Description

N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-oxo-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C26H28N2O5 and its molecular weight is 448.519. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Research on related chemical structures focuses on the synthesis and characterization of complex heterocyclic compounds. For instance, studies on dibenzo[b,e][1,4]diazepin-1-ones and their derivatives highlight advancements in catalyst-free synthesis methods and the use of 2D NMR and single-crystal X-ray diffraction for structural elucidation (Cherfaoui et al., 2017). Such methodologies are crucial for understanding the chemical behavior and potential applications of complex molecules, including the synthesis of N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-oxo-2H-chromene-3-carboxamide.

Potential Biological Activities

Although direct information on the biological activities of the specified compound is not available, research on structurally related compounds suggests potential areas of application. For example, the study of chromene derivatives and their synthesis through one-pot three-component condensation indicates the exploration of their potential in medicinal chemistry, such as antibacterial and antitumor activities (Hazeri et al., 2014). These approaches can guide research into the biological evaluation of this compound for potential therapeutic uses.

Advanced Synthetic Techniques

Studies also showcase advanced synthetic techniques that could be applicable to the synthesis and functionalization of complex molecules like the one . For instance, the efficient synthesis of tetrahydrobenzo[b]pyran and dihydropyrano[c]chromene derivatives using starch solution as a catalyst illustrates the use of green chemistry principles in the synthesis of heterocyclic compounds (N. Hazeri et al., 2014). Such environmentally benign methodologies could be adapted for the synthesis of this compound, aligning with modern sustainable chemistry goals.